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Compound of Interest

Compound Name: 2,3-Dibromoanthracene

Cat. No.: B048569 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2,3-Dibromoanthracene was located.

The following guidance is based on the safety data of structurally similar compounds, including

9,10-Dibromoanthracene and 2,3-Dibromoanthracene-9,10-dione. Researchers should

handle this compound with caution and assume it may possess similar hazards.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 2,3-Dibromoanthracene. Adherence

to these procedures is critical to ensure personnel safety and to comply with environmental

regulations.

Immediate Safety and Handling Precautions
2,3-Dibromoanthracene is a halogenated aromatic compound and should be handled with

appropriate personal protective equipment (PPE) to prevent skin, eye, and respiratory

exposure. Based on data for similar compounds, it may cause skin, eye, and respiratory tract

irritation.[1][2]

Personal Protective Equipment (PPE)
The primary goal is to prevent skin and eye contact, as well as inhalation of dust or fumes. The

recommended personal protective equipment is summarized below.
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Protection Type
Specific
Recommendations

Relevant Standards

Eye and Face Protection
Wear chemical safety goggles

with side shields.

EN 166 (EU) or NIOSH (US)

approved.

Hand Protection

Handle with chemical-resistant

gloves (e.g., Nitrile rubber).

Inspect gloves prior to use and

use proper glove removal

technique to avoid skin

contact.[3]

Body Protection

Wear a lab coat or other

protective clothing to prevent

skin exposure.[3]

Respiratory Protection

For operations that may

generate dust, use a full-face

particle respirator.

N99 (US) or P2 (EN 143)

respirator cartridges are

appropriate as a backup to

engineering controls.[2][3]

Operational Plan: Handling and Storage
Safe handling and storage are critical to preventing exposure and accidents.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood with good exhaust.[3]

An eyewash station and safety shower should be readily accessible.[3]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly.[3]

Dispensing: To avoid creating dust when handling the solid material, use a spatula or other

appropriate tool for transferring the powder.[3]
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Weighing: If possible, weigh the compound directly into the receiving vessel within the fume

hood to minimize transfer and potential for spills.

Dissolving: When dissolving, add the solvent to the solid slowly to prevent splashing.

Information on the structurally similar 9,10-dibromoanthracene suggests it is soluble in hot

benzene and hot toluene, and slightly soluble in alcohol and ether.[4]

Post-Handling: After handling, decontaminate the work area and properly dispose of any

contaminated materials. Wash hands thoroughly.

Storage:

Store in a dry, cool, and well-ventilated place.[2]

Keep the container tightly closed and store it in a locked area.[2]

Incompatible with strong oxidizing agents.[2][4]

Disposal Plan
2,3-Dibromoanthracene must be disposed of as hazardous chemical waste. As a brominated

organic compound, it falls into the category of halogenated organic waste.[1]

Step-by-Step Disposal Protocol:

Waste Segregation: It is crucial to segregate halogenated organic waste from all other waste

streams, especially non-halogenated solvents.[1] Mixing these waste types can interfere with

disposal processes and significantly increase disposal costs.[1]

Container Selection: Use a designated and clearly labeled waste container for halogenated

organic solids. The container must be in good condition, compatible with the chemical, and

have a secure, tight-fitting lid.[1]

Labeling: The waste container must be labeled "Hazardous Waste" and clearly identify the

contents with the full chemical name: "2,3-Dibromoanthracene".[1] Do not use

abbreviations or chemical formulas.[1]

Collection of Waste:
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Unused Product: For pure, unused 2,3-Dibromoanthracene, dispose of it in its original

container if possible, ensuring the label is intact and legible.[1]

Contaminated Materials: Place contaminated materials (e.g., filter paper, gloves) in the

designated solid halogenated waste container.[1]

Solutions: If the compound is in a solvent, it must be disposed of in the designated

halogenated liquid waste container.[1] Ensure the solvent is compatible with the other

contents of the waste container.[1]

Final Disposal: Dispose of the waste through an approved waste disposal plant in

accordance with local, state, and national regulations.[5]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling and disposal of

2,3-Dibromoanthracene in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of 2,3-Dibromoanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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